Cas no 1326930-20-4 (2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1326930-20-4
• MF: C₂₅H₁₈ClN₃O₄
• MW: 459.881124973297
• CID: 5398840
• PubChem ID: 51364371
• Update Time: 2025-07-22

2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• F3398-2239
• 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• AKOS005724278
• 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• 2-(4-chlorophenyl)-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one
• 1326930-20-4
• STL104333
• 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one

• Inchi： 1S/C25H18ClN3O4/c1-31-21-12-7-15(13-22(21)32-2)23-27-24(33-28-23)20-14-29(17-10-8-16(26)9-11-17)25(30)19-6-4-3-5-18(19)20/h3-14H,1-2H3
• InChI Key： PGFUKLTYAPNDMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2C=CC=CC=2C(C2=NC(C3C=CC(=C(C=3)OC)OC)=NO2)=C1)=O

Computed Properties

• Exact Mass: 459.0985838g/mol
• Monoisotopic Mass: 459.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 77.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Comprehensive Analysis of 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1326930-20-4)

The compound 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1326930-20-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique combination of a 1,2-dihydroisoquinolin-1-one core with a 1,2,4-oxadiazole moiety and substituted phenyl rings makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a scaffold for drug discovery, given the pharmacological activities associated with similar compounds.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, especially those containing oxadiazole rings. These structures are frequently searched in academic databases due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both chlorophenyl and dimethoxyphenyl groups in this molecule suggests potential for enhanced bioavailability and target specificity, which are hot topics in current medicinal chemistry research.

The synthesis of CAS 1326930-20-4 involves sophisticated organic transformations that highlight modern synthetic methodologies. Key steps typically include the formation of the 1,2,4-oxadiazole ring through cyclization reactions, followed by strategic functionalization of the isoquinoline core. These synthetic routes are frequently discussed in research forums, with many chemists searching for optimized protocols to improve yields and purity of such complex heterocycles.

From a materials science perspective, compounds containing both isoquinoline and oxadiazole units are being investigated for their photophysical properties. The conjugated system in 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one suggests potential applications in organic electronics, a field that has seen exponential growth in recent years. Researchers are particularly interested in how the dimethoxy substitutions might influence the compound's electronic characteristics and stability.

Analytical characterization of this compound presents interesting challenges that are frequently searched in spectroscopy forums. The 1,2-dihydroisoquinolin-1-one moiety gives characteristic NMR signals, while the oxadiazole ring influences the mass spectral fragmentation pattern. Many researchers seek information about proper analytical techniques for such polyfunctional molecules, making this aspect of the compound particularly relevant to current scientific discussions.

In drug discovery contexts, the structural features of CAS 1326930-20-4 align with several current research trends. The chlorophenyl group is known to enhance lipophilicity, while the dimethoxyphenyl substitution can influence metabolic stability - both critical parameters in modern drug design. These molecular characteristics are frequently searched in relation to "lead optimization" and "ADME properties," reflecting their importance in pharmaceutical development.

The stability and formulation considerations for 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one represent another area of active inquiry. Researchers often search for information about the compound's solubility profile, crystalline forms, and potential degradation pathways - all crucial factors for practical applications. The presence of multiple aromatic systems suggests potential π-π stacking interactions that could influence its solid-state properties.

From a green chemistry perspective, the synthesis and handling of such complex molecules raise important questions about sustainable practices. Many researchers are searching for eco-friendly alternatives to traditional synthetic routes for heterocyclic compounds, making this compound relevant to discussions about green synthetic methodologies and atom economy in organic chemistry.

In computational chemistry circles, molecules like CAS 1326930-20-4 serve as interesting case studies for molecular modeling and docking simulations. The combination of rigid and flexible regions in its structure presents challenges for conformational analysis, while its potential biological targets make it relevant for virtual screening studies - topics that generate significant search traffic in computational chemistry forums.

The intellectual property landscape surrounding 1,2-dihydroisoquinolin-1-one derivatives is another area of frequent inquiry. Researchers and patent professionals often search for information about existing claims and potential white spaces in this chemical space, reflecting the commercial potential of such compounds in various industries.

As research continues on 2-(4-chlorophenyl)-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one, its multifaceted nature ensures it remains at the intersection of several cutting-edge scientific disciplines. The compound's structural complexity and potential applications make it a subject of ongoing investigation and discussion across multiple scientific communities.